Cas no 1216616-64-6 (N-(4-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]benzamide hydrochloride)

• Product Name: N-(4-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]benzamide hydrochloride
• CAS No: 1216616-64-6
• MF: C₁₉H₂₁Cl₂N₃OS
• MW: 410.36054110527
• CID: 5507175
• Update Time: 2025-05-23

N-(4-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]benzamide:hydrochloride
• N-(4-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]benzamide hydrochloride

• Inchi： 1S/C19H20ClN3OS.ClH/c1-22(2)12-7-13-23(18(24)14-8-4-3-5-9-14)19-21-17-15(20)10-6-11-16(17)25-19;/h3-6,8-11H,7,12-13H2,1-2H3;1H
• InChI Key： QWOZBHRSICAIEQ-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=C(Cl)C=CC=C2S1)CCCN(C)C)(=O)C1=CC=CC=C1.[H]Cl

Additional information on N-(4-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]benzamide hydrochloride

Comprehensive Overview of N-(4-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]benzamide hydrochloride (CAS No. 1216616-64-6)

N-(4-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]benzamide hydrochloride (CAS No. 1216616-64-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name or CAS number, belongs to the benzothiazole derivative family, a class known for its diverse biological activities. Researchers are particularly interested in its potential applications due to its unique structural features, including the chloro-benzothiazole core and the dimethylaminopropyl side chain.

The compound's molecular structure combines a benzothiazole scaffold with a benzamide moiety, making it a subject of study in drug discovery. Its hydrochloride salt form enhances solubility, which is critical for bioavailability in pharmacological applications. Recent studies have explored its interactions with various biological targets, particularly in the context of enzyme inhibition and receptor modulation. These properties align with current trends in precision medicine and targeted therapy, where researchers seek compounds with high specificity and minimal off-target effects.

One of the most searched questions about this compound revolves around its synthetic pathway and scalability. Synthetic chemists often inquire about optimized routes to produce N-(4-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]benzamide hydrochloride efficiently. The compound's synthesis typically involves multi-step reactions, including amide coupling and quaternization of the tertiary amine. Recent advancements in green chemistry have also prompted interest in eco-friendly synthesis methods, reducing the use of hazardous reagents.

In the context of drug development, this compound has been investigated for its potential role in central nervous system (CNS) disorders. The benzothiazole core is a common feature in molecules targeting neurological pathways, and the addition of the dimethylaminopropyl group may influence blood-brain barrier permeability. These characteristics make it a candidate for further exploration in neurodegenerative disease research, a hot topic in modern medicine.

Another area of interest is the compound's physicochemical properties, such as its logP (lipophilicity) and pKa. These parameters are crucial for understanding its behavior in biological systems and are frequently searched by medicinal chemists and pharmacokinetic experts. The hydrochloride salt form improves its aqueous solubility, a desirable trait for oral bioavailability and formulation development.

From a commercial perspective, CAS No. 1216616-64-6 is often sourced by contract research organizations (CROs) and pharmaceutical companies engaged in early-stage drug discovery. Its availability in high purity is essential for assay development and high-throughput screening. Suppliers frequently highlight its structural versatility, as it can serve as a building block for further chemical modifications.

Recent publications have also explored the compound's potential in cancer research, particularly its ability to interfere with cell signaling pathways. The 4-chloro substitution on the benzothiazole ring is thought to enhance its electrophilic reactivity, which could be leveraged in designing covalent inhibitors. This aligns with the growing interest in irreversible inhibitors as a strategy for targeting challenging disease targets.

In summary, N-(4-chloro-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]benzamide hydrochloride (CAS No. 1216616-64-6) represents a promising scaffold in medicinal chemistry. Its unique combination of a benzothiazole core and tertiary amine functionality offers multiple avenues for therapeutic development. As research continues to uncover its full potential, this compound remains a valuable tool for scientists exploring innovative treatments for complex diseases.